Cas no 103274-71-1 (1-methoxypentan-2-one)
1-methoxypentan-2-one structure
Product Name:1-methoxypentan-2-one
CAS No:103274-71-1
MF:C6H12O2
MW:116.158282279968
CID:1139876
PubChem ID:14803791
Update Time:2025-04-20
1-methoxypentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-methoxypentan-2-one
- CTK0G7136
- Methoxymethyl-propyl-keton
- AGN-PC-002LYS
- Pentanone, methoxy-
- 1-methoxy-pentan-2-one
- ACMC-20m65j
- AKOS010815269
- 2-Pentanone, 1-methoxy-
- 1-methoxy-2-pentanone
- 1-Methoxy-pentan-2-on
- CTK0G7136; Methoxymethyl-propyl-keton; AGN-PC-002LYS; Pentanone, methoxy-; 1-methoxy-pentan-2-one; ACMC-20m65j; AKOS010815269; 2-Pentanone, 1-methoxy-; 1-methoxy-2-pentanone; 1-Methoxy-pentan-2-on;
- 103274-71-1
- SCHEMBL5047501
- DTXSID90564222
-
- Inchi: 1S/C6H12O2/c1-3-4-6(7)5-8-2/h3-5H2,1-2H3
- InChI Key: ZAMFXGFUMGUHHU-UHFFFAOYSA-N
- SMILES: O(C)CC(CCC)=O
Computed Properties
- Exact Mass: 116.08373g/mol
- Monoisotopic Mass: 116.08373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 68.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 116.16g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
1-methoxypentan-2-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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